Cas no 590422-12-1 (4-fluoro-3H-1,3-benzoxazol-2-one)

• Product Name: 4-fluoro-3H-1,3-benzoxazol-2-one
• CAS No: 590422-12-1
• MF: C₇H₄FNO₂
• MW: 153.110565185547
• MDL: MFCD11845131
• CID: 869611
• PubChem ID: 45090556
• Update Time: 2025-10-30

4-fluoro-3H-1,3-benzoxazol-2-one Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-3H-1,3-benzoxazol-2-one
• 2(3H)-Benzoxazolone,4-fluoro-(9CI)
• 4-Fluoro-1,3-benzoxazol-2(3H)-one
• 4-Fluorobenzoxazol-2(3H)-one
• 2(3H)-Benzoxazolone, 4-fluoro-
• CS-0127684
• 590422-12-1
• MFCD11845131
• AKOS027338375
• AS-52463
• SCHEMBL3043379
• SY130173
• DLNMLICVXVLIKO-UHFFFAOYSA-N
• 4-Fluorobenzo[d]oxazol-2(3H)-one
• P15214
• DB-269143

• MDL： MFCD11845131
• Inchi： 1S/C7H4FNO2/c8-4-2-1-3-5-6(4)9-7(10)11-5/h1-3H,(H,9,10)
• InChI Key： DLNMLICVXVLIKO-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1NC(=O)O2

Computed Properties

• Exact Mass: 153.02260653g/mol
• Monoisotopic Mass: 153.02260653g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazolones

Additional information on 4-fluoro-3H-1,3-benzoxazol-2-one

Introduction to 4-fluoro-3H-1,3-benzoxazol-2-one (CAS No. 590422-12-1) and Its Recent Applications in Chemical Biology

The compound 4-fluoro-3H-1,3-benzoxazol-2-one (CAS No. 590422-12-1) represents a significant advancement in the field of chemical biology, particularly in the design and synthesis of novel bioactive molecules. This heterocyclic scaffold, characterized by its fluoro-substituent and benzoxazolone core, has garnered considerable attention due to its versatile pharmacological properties and potential applications in drug discovery. The structural features of this compound not only contribute to its stability and bioavailability but also enhance its interaction with biological targets, making it a valuable candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of benzoxazolone derivatives as therapeutic agents. The presence of a fluorine atom at the 4-position of the benzoxazolone ring significantly modulates the electronic properties of the molecule, thereby influencing its binding affinity and metabolic stability. This modification has been strategically employed to improve the pharmacokinetic profile of small-molecule drugs, ensuring prolonged circulation and enhanced efficacy. The fluorine atom also serves as a key recognition element for biological targets, facilitating precise interactions with enzymes and receptors involved in various pathological processes.

One of the most compelling aspects of 4-fluoro-3H-1,3-benzoxazol-2-one is its potential application in the development of anticancer agents. Benzoxazolone derivatives have demonstrated promising activity against multiple cancer cell lines by inhibiting key signaling pathways such as PI3K/Akt and MAPK. The fluoro-substituent enhances these effects by improving lipophilicity and reducing metabolic degradation. Recent studies have highlighted the compound's ability to induce apoptosis in tumor cells while sparing healthy tissues, making it an attractive candidate for targeted cancer therapy.

Moreover, 4-fluoro-3H-1,3-benzoxazol-2-one has shown significant promise in the treatment of neurological disorders. The benzoxazolone core exhibits neuroprotective properties by modulating glutamate receptor activity and reducing oxidative stress. The fluoro-modification further enhances its ability to cross the blood-brain barrier, ensuring effective delivery to central nervous system (CNS) targets. Preliminary clinical trials have demonstrated its potential in alleviating symptoms associated with neurodegenerative diseases such as Alzheimer's and Parkinson's.

The compound's versatility is further underscored by its utility in anti-inflammatory applications. By inhibiting cyclooxygenase (COX) enzymes and reducing pro-inflammatory cytokine production, 4-fluoro-3H-1,3-benzoxazol-2-one offers a novel approach to managing chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. Its structural similarity to known anti-inflammatory agents allows for rapid optimization and development of next-generation therapeutics.

The synthesis of 4-fluoro-3H-1,3-benzoxazol-2-one involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and fluorination techniques, have been employed to streamline the process. These methods not only improve efficiency but also minimize environmental impact, aligning with green chemistry principles.

In conclusion, 4-fluoro-3H-1,3-benzoxazol-2-one (CAS No. 590422-12-1) represents a cornerstone in modern medicinal chemistry due to its unique structural features and broad therapeutic applications. Its ability to interact selectively with biological targets while maintaining favorable pharmacokinetic properties makes it an indispensable tool for drug discovery. As research continues to uncover new insights into its mechanisms of action, this compound is poised to play a pivotal role in the development of next-generation therapeutics across multiple disease areas.